Cas no 1396986-72-3 (2-(5-amino-1h-pyrazol-3-yl)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-(5-amino-1h-pyrazol-3-yl)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1396986-72-3
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• MDL: MFCD31656796
• CID: 1006581
• PubChem ID: 49761278
• Update Time: 2025-10-28

2-(5-amino-1h-pyrazol-3-yl)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-1h-pyrazol-3-yl)-piperidine-1-carboxylic acid tert-butyl ester
• 1-​Piperidinecarboxylic acid, 2-​(3-​amino-​1H-​pyrazol-​5-​yl)​-​, 1,​1-​dimethylethyl ester
• DB-214381
• SB43921
• MFCD06656721
• AS-73897
• 1353628-07-5
• 2-(5-amino-1h-pyrazol-3-yl)piperidine-1-carboxylic acid tert-butyl ester
• EN300-1889368
• tert-butyl 2-(3-amino-1H-pyrazol-5-yl)piperidine-1-carboxylate
• (R)-TERT-BUTYL 2-(5-AMINO-1H-PYRAZOL-3-YL)PIPERIDINE-1-CARBOXYLATE
• WFC98672
• SB47516
• tert-butyl 2-(5-amino-2H-pyrazol-3-yl)piperidine-1-carboxylate
• t-Butyl 2-(5-amino-1H-pyrazol-3-yl)piperidine-1-carboxylate
• 1353628-10-0
• CS-0036025
• SCHEMBL17822367
• TERT-BUTYL 2-(5-AMINO-1H-PYRAZOL-3-YL)PIPERIDINE-1-CARBOXYLATE
• tert-Butyl 2-(5-amino-1H-pyrazol-3-yl)-1-piperidinecarboxylate, AldrichCPR
• 1946001-64-4
• AKOS025119257
• (S)-TERT-BUTYL 2-(5-AMINO-1H-PYRAZOL-3-YL)PIPERIDINE-1-CARBOXYLATE
• 1396986-72-3
• SB43934
• TERT-BUTYL2-(5-AMINO-1H-PYRAZOL-3-YL)PIPERIDINE-1-CARBOXYLATE
• D72595
• AKOS037647505
• 1-Piperidinecarboxylic acid, 2-(3-amino-1H-pyrazol-5-yl)-, 1,1-dimethylethyl ester

• MDL： MFCD31656796
• Inchi： 1S/C13H22N4O2/c1-13(2,3)19-12(18)17-7-5-4-6-10(17)9-8-11(14)16-15-9/h8,10H,4-7H2,1-3H3,(H3,14,15,16)
• InChI Key： AHHHMPSXPQNSOE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1C1=CC(N)=NN1)=O

Computed Properties

• Exact Mass: 266.17427596g/mol
• Monoisotopic Mass: 266.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.2Ų

Additional information on 2-(5-amino-1h-pyrazol-3-yl)-piperidine-1-carboxylic acid tert-butyl ester

2-(5-Amino-1H-Pyrazol-3-Yl)-Piperidine-1-Carboxylic Acid Tert-Butyl Ester

The compound with CAS No. 1396986-72-3, commonly referred to as 2-(5-amino-1H-pyrazol-3-yl)-piperidine-1-carboxylic acid tert-butyl ester, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The molecule consists of a piperidine ring substituted with a pyrazole moiety at the 2-position and a tert-butyl ester group at the 1-position, making it a versatile scaffold for further functionalization.

Recent studies have highlighted the importance of pyrazole derivatives in various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial activities. The presence of the amino group on the pyrazole ring in this compound adds to its reactivity and potential for forming hydrogen bonds, which are crucial for bioavailability and target binding. Researchers have explored the synthesis of this compound through multi-step reactions, often involving coupling agents and protecting groups to achieve high yields and purity.

One of the most promising aspects of 2-(5-amino-1H-pyrazol-3-yl)-piperidine-1-carboxylic acid tert-butyl ester is its role as an intermediate in drug development. The tert-butyl ester group serves as a protecting group during synthesis, allowing for precise control over the molecule's reactivity. Upon deprotection, the carboxylic acid moiety can be further modified to create bioactive compounds with enhanced pharmacokinetic properties.

Recent advancements in medicinal chemistry have focused on optimizing the pyrazole-piperidine system for improved potency and selectivity. For instance, studies have demonstrated that substituting the pyrazole ring with electron-withdrawing groups can enhance its ability to inhibit specific enzymes or receptors. Additionally, computational modeling has been employed to predict the binding affinities of this compound to various biological targets, providing valuable insights into its therapeutic potential.

The synthesis of CAS No. 1396986-72-3 involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. The use of microwave-assisted synthesis has been reported to accelerate reaction times while maintaining product quality. This approach not only enhances efficiency but also reduces environmental impact by minimizing solvent usage.

In terms of applications, 2-(5-amino-1H-pyrazol-3-Yl)-Piperidine derivatives have shown promise in treating chronic diseases such as cancer and neurodegenerative disorders. Preclinical studies suggest that these compounds may modulate key signaling pathways involved in cell proliferation and apoptosis. Furthermore, their ability to cross the blood-brain barrier makes them particularly interesting for central nervous system-related therapies.

From an analytical standpoint, this compound has been characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed information about its molecular structure and conformational flexibility, which are critical for understanding its interactions with biological systems.

In conclusion, CAS No. 1396986-72-3, or 2-(5-amino-1H-pyrazol-3-Yl)-Piperidine derivatives, represents a valuable tool in contemporary drug discovery efforts. Its unique chemical structure, combined with recent research advancements, positions it as a potential candidate for developing novel therapeutic agents with high efficacy and selectivity.